Cas no 180526-11-8 (3,6-Heptadiyn-1-ol)
3,6-Heptadiyn-1-ol structure
Product Name:3,6-Heptadiyn-1-ol
CAS No:180526-11-8
MF:C7H8O
MW:108.137822151184
CID:1371464
PubChem ID:10534631
Update Time:2025-04-20
3,6-Heptadiyn-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 3,6-Heptadiyn-1-ol
- hepta-3,6-diyn-1-ol
- DTXSID20441299
- 180526-11-8
- 3,6-heptadiynol
- LJFMPEDCJRYBFO-UHFFFAOYSA-N
- 3,6 heptadiynol
- SCHEMBL7904248
-
- Inchi: 1S/C7H8O/c1-2-3-4-5-6-7-8/h1,8H,3,6-7H2
- InChI Key: LJFMPEDCJRYBFO-UHFFFAOYSA-N
- SMILES: OCCC#CCC#C
Computed Properties
- Exact Mass: 108.05754
- Monoisotopic Mass: 108.057514874g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
3,6-Heptadiyn-1-ol Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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